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Compound of Interest

Compound Name: Hydrazine dihydrochloride

Cat. No.: B166209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hydrazine dihydrochloride (N₂H₆Cl₂), a salt of the versatile inorganic compound hydrazine,

finds applications in various chemical syntheses and pharmaceutical development processes.

A thorough understanding of its thermochemical properties is paramount for ensuring process

safety, optimizing reaction conditions, and predicting the stability of related formulations. This

technical guide provides a comprehensive overview of the known thermochemical

characteristics of hydrazine dihydrochloride, details the experimental methodologies for their

determination, and presents logical workflows and potential decomposition pathways.

While extensive thermochemical data is available for hydrazine, specific experimental values

for hydrazine dihydrochloride are not widely published. This guide, therefore, also outlines

the standard experimental protocols that would be employed for the determination of these

properties, providing a framework for future research.

Core Thermochemical and Physical Properties
Quantitative data for hydrazine dihydrochloride is summarized in the table below. It is

important to note the current lack of experimentally determined values for key thermochemical

properties such as standard enthalpy of formation, standard molar entropy, and specific heat

capacity in publicly available literature.
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Property Symbol Value Units
Notes and
References

Physical

Properties

Molar Mass M 104.97 g/mol Calculated

Melting Point Tₘ 200
°C

(decomposes)
[1]

Density ρ 1.42 g/cm³ at 25 °C [1]

Solubility in

Water
Soluble [2]

Thermochemical

Data

Standard

Enthalpy of

Formation (solid)

ΔH°f
Data Not

Available
kJ/mol

Standard Molar

Entropy (solid)
S°

Data Not

Available
J/(mol·K)

Specific Heat

Capacity (solid)
cp

Data Not

Available
J/(g·K)

Enthalpy of

Solution
ΔH°soln

Data Not

Available
kJ/mol

Experimental Protocols for Thermochemical
Analysis
The determination of the thermochemical properties of a solid crystalline compound like

hydrazine dihydrochloride involves several key experimental techniques. While specific

protocols for this compound are not detailed in the literature, the following sections describe the

standard methodologies.
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Bomb Calorimetry for Enthalpy of Formation
The standard enthalpy of formation (ΔH°f) of a nitrogen-containing organic salt can be

determined using bomb calorimetry to measure the enthalpy of combustion.

Methodology:

Sample Preparation: A precisely weighed pellet of hydrazine dihydrochloride (typically 0.5

- 1.0 g) is placed in a crucible within the bomb calorimeter. A known length of fuse wire is

connected to the ignition circuit and placed in contact with the sample.

Bomb Assembly: The bomb is sealed and purged with oxygen to remove atmospheric

nitrogen. It is then filled with pure oxygen to a pressure of approximately 25-30 atm. A small,

known amount of distilled water is added to the bomb to dissolve the acid products formed

during combustion.

Calorimeter Setup: The sealed bomb is submerged in a known mass of water in the

calorimeter's insulated container. The system is allowed to reach thermal equilibrium.

Combustion: The sample is ignited by passing an electric current through the fuse wire. The

temperature of the water is recorded at regular intervals before, during, and after combustion

until a stable final temperature is reached.

Analysis: The heat released during combustion is calculated from the temperature change of

the calorimeter system (water and bomb). Corrections are made for the heat released by the

combustion of the fuse wire and for the formation of nitric acid from the nitrogen in the

sample and residual atmospheric nitrogen.[3]

Calculation of ΔH°f: The standard enthalpy of combustion is calculated from the corrected

heat release. The standard enthalpy of formation is then determined using Hess's Law,

incorporating the known standard enthalpies of formation of the combustion products (CO₂,

H₂O, N₂, and HCl).

Differential Scanning Calorimetry (DSC) for Heat
Capacity and Phase Transitions
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Differential Scanning Calorimetry (DSC) is a primary technique for measuring the heat capacity

of a substance as a function of temperature and for observing phase transitions.[4]

Methodology:

Sample Preparation: A small, accurately weighed sample of hydrazine dihydrochloride
(typically 5-10 mg) is hermetically sealed in an aluminum pan. An empty, sealed pan is used

as a reference.

Instrument Setup: The sample and reference pans are placed in the DSC cell. The

instrument is programmed with a specific temperature range and a constant heating rate

(e.g., 10 °C/min).

Measurement: The DSC measures the difference in heat flow required to maintain the

sample and reference at the same temperature as the furnace temperature is increased.

Data Analysis: The heat flow data is plotted against temperature. The specific heat capacity

at a given temperature is proportional to the difference in heat flow between the sample and

a baseline run (with empty pans). The melting point and enthalpy of fusion can be

determined from the peak of an endothermic transition. For hydrazine dihydrochloride,

which decomposes upon melting, the DSC curve would show an endothermic peak followed

by or overlapping with exothermic decomposition peaks.[5][6]

Thermogravimetric Analysis (TGA) for Thermal Stability
and Decomposition
Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of

temperature or time in a controlled atmosphere. It is used to determine the thermal stability and

decomposition profile of a material.[7]

Methodology:

Sample Preparation: A small amount of hydrazine dihydrochloride (typically 10-20 mg) is

placed in a tared TGA pan.

Instrument Setup: The pan is placed on the TGA's microbalance within a furnace. The

desired atmosphere (e.g., inert nitrogen or reactive air) and a linear heating program are set.
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Measurement: The mass of the sample is continuously recorded as the temperature is

increased.

Data Analysis: The TGA curve plots the percentage of initial mass remaining against

temperature. The onset temperature of decomposition is identified as the point where

significant mass loss begins. The temperatures at which the rate of mass loss is maximal

(from the derivative of the TGA curve) indicate the main decomposition steps.

Visualizations: Workflows and Pathways
Experimental Workflow for Thermochemical
Characterization
The following diagram illustrates a logical workflow for the comprehensive experimental

determination of the thermochemical properties of a solid compound like hydrazine
dihydrochloride.
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Sample Preparation & Initial Characterization

Data Analysis & Property Determination

Hydrazine Dihydrochloride Sample

Purity Analysis (e.g., Titration, HPLC) Physical Property Measurement (Density, Solubility)

Bomb Calorimetry Differential Scanning Calorimetry (DSC)Thermogravimetric Analysis (TGA)

Calculate Enthalpy of Combustion

Determine Specific Heat Capacity (cp)

Identify Phase Transitions (Melting, Decomposition)

Determine Thermal Stability & Decomposition Profile

Determine Standard Enthalpy of Formation (ΔH°f)

Click to download full resolution via product page

A logical workflow for the experimental determination of thermochemical properties.

Conceptual Thermal Decomposition Pathway
While the precise mechanism for the thermal decomposition of solid hydrazine
dihydrochloride is not well-documented, a plausible pathway can be conceptualized based on

the chemistry of hydrazinium salts. The decomposition is expected to be a complex process

involving dissociation, redox reactions, and the formation of various gaseous products.
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Initial Decomposition Steps

Secondary Decomposition of Hydrazine

Final Products

N₂H₆Cl₂ (s)
Hydrazine Dihydrochloride

Heat (Δ)

[N₂H₅]⁺Cl⁻ (s) + HCl (g)
Hydrazinium Chloride + Hydrogen Chloride

N₂H₄ (g) + 2HCl (g)
Hydrazine + Hydrogen Chloride

N₂ (g), H₂ (g), NH₃ (g), HCl (g)

N₂ (g) + 2H₂ (g) N₂ (g) + NH₃ (g)

Click to download full resolution via product page

A conceptual pathway for the thermal decomposition of hydrazine dihydrochloride.

Conclusion
This technical guide has synthesized the available information on the thermochemical

properties of hydrazine dihydrochloride and outlined the standard experimental

methodologies for their determination. A significant gap in the publicly available scientific

literature exists concerning the specific quantitative thermochemical data for this compound,

including its standard enthalpy of formation, standard molar entropy, and specific heat capacity.

The provided experimental workflows and conceptual decomposition pathway serve as a
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foundational framework for researchers and scientists to approach the characterization of this

and similar materials. Further experimental investigation is crucial to populate the

thermochemical database for hydrazine dihydrochloride, which will, in turn, enhance safety

protocols and process optimization in its various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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